Cas no 69803-62-9 (Phosphine oxide, (2-methyl-2-butenyl)diphenyl-)

• Product Name: Phosphine oxide, (2-methyl-2-butenyl)diphenyl-
• CAS No: 69803-62-9
• MF: C₁₇H₁₉OP
• MW: 270.305925607681
• CID: 391348
• PubChem ID: 71374356
• Update Time: 2025-04-19

Phosphine oxide, (2-methyl-2-butenyl)diphenyl- Chemical and Physical Properties

Names and Identifiers

• Phosphine oxide, (2-methyl-2-butenyl)diphenyl-
• [2-methylbut-2-enyl(phenyl)phosphoryl]benzene
• 69803-62-9
• DTXSID80797143
• (2-Methylbut-2-en-1-yl)(oxo)diphenyl-lambda~5~-phosphane

• Inchi： 1S/C17H19OP/c1-3-15(2)14-19(18,16-10-6-4-7-11-16)17-12-8-5-9-13-17/h3-13H,14H2,1-2H3
• InChI Key： MJLJRDSOXBJLBE-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)(CC(=CC)C)=O

Computed Properties

• Exact Mass: 270.11747
• Monoisotopic Mass: 270.117352223g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07